Cas no 2002017-55-0 (4'-Bromo-1,2,3,4-tetrahydro-[1,1'-biphenyl]-1-ol)

• Product Name: 4'-Bromo-1,2,3,4-tetrahydro-[1,1'-biphenyl]-1-ol
• CAS No: 2002017-55-0
• MF: C₁₂H₁₃BrO
• MW: 253.135022878647
• CID: 6794099
• PubChem ID: 152543303
• Update Time: 2025-05-19

4'-Bromo-1,2,3,4-tetrahydro-[1,1'-biphenyl]-1-ol Chemical and Physical Properties

Names and Identifiers

• 4'-Bromo-1,2,3,4-tetrahydro-[1,1'-biphenyl]-1-ol
• 2002017-55-0
• SCHEMBL25073488
• MFCD34855056

• Inchi： 1S/C12H13BrO/c13-11-6-4-10(5-7-11)12(14)8-2-1-3-9-12/h2,4-8,14H,1,3,9H2
• InChI Key： YLZCEDKKZIILQK-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1(C=CCCC1)O

Computed Properties

• Exact Mass: 252.01498g/mol
• Monoisotopic Mass: 252.01498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 20.2Ų

Additional information on 4'-Bromo-1,2,3,4-tetrahydro-[1,1'-biphenyl]-1-ol

Introduction to 4'-Bromo-1,2,3,4-tetrahydro-[1,1'-biphenyl]-1-ol (CAS No. 2002017-55-0)

4'-Bromo-1,2,3,4-tetrahydro-[1,1'-biphenyl]-1-ol, identified by its Chemical Abstracts Service (CAS) number 2002017-55-0, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a brominated tetrahydropyranocyclophenyl core, has garnered attention due to its structural uniqueness and potential biological activities. The presence of both aromatic and heterocyclic moieties makes it a promising candidate for further investigation in drug discovery and molecular pharmacology.

The chemical structure of 4'-Bromo-1,2,3,4-tetrahydro-[1,1'-biphenyl]-1-ol consists of a biphenyl scaffold with a bromine substituent at the 4-position and a tetrahydropyran ring attached to the 1-position of one of the phenyl rings. This configuration imparts distinct electronic and steric properties that can influence its interactions with biological targets. The compound’s solubility profile and metabolic stability are also critical factors that determine its suitability for therapeutic applications.

In recent years, the development of novel scaffolds for drug design has been a focal point in medicinal chemistry. 4'-Bromo-1,2,3,4-tetrahydro-[1,1'-biphenyl]-1-ol represents an innovative approach to creating structurally diverse molecules that may exhibit unique pharmacological effects. Researchers have been exploring its potential as a precursor in synthesizing more complex derivatives with enhanced bioactivity. The bromine atom in the molecule serves as a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely employed in constructing biaryl compounds.

One of the most compelling aspects of 4'-Bromo-1,2,3,4-tetrahydro-[1,1'-biphenyl]-1-ol is its potential role in modulating biological pathways associated with neurological disorders. Preliminary studies suggest that derivatives of this compound may interact with specific enzymes or receptors involved in neurodegenerative diseases. The biphenyl core is known to be present in several bioactive molecules targeting central nervous system (CNS) disorders, making this compound a valuable asset in the quest for new treatments. Additionally, the tetrahydropyran ring contributes to lipophilicity and blood-brain barrier penetration properties, which are crucial for CNS drug development.

The synthesis of 4'-Bromo-1,2,3,4-tetrahydro-[1,1'-biphenyl]-1-ol involves multi-step organic transformations that highlight the ingenuity of synthetic chemists. The process typically begins with the construction of the tetrahydropyran ring followed by bromination and subsequent coupling reactions to form the biphenyl moiety. Advanced techniques such as transition-metal catalysis have been employed to achieve high yields and regioselectivity in these reactions. The optimization of synthetic routes is essential not only for cost-effective production but also for ensuring the purity and scalability of the final product.

From a computational chemistry perspective, 4'-Bromo-1,2,3,4-tetrahydro-[1,1'-biphenyl]-1-ol has been subjected to molecular modeling studies to predict its binding interactions with potential biological targets. These simulations have provided insights into how the compound might fit into enzyme active sites or receptor binding pockets. Such information is invaluable for designing analogs with improved potency and selectivity. The integration of experimental data with computational predictions has become a cornerstone in modern drug discovery pipelines.

The pharmacokinetic properties of 4'-Bromo-1,2,3,4-tetrahydro-[1,1'-biphenyl]-1-ol are another area of active investigation. Studies have focused on understanding how the molecule is metabolized in vivo and whether it undergoes any significant chemical transformations that could affect its efficacy or safety profiles. Metabolic stability is particularly important for drugs intended for long-term use or those requiring multiple daily dosing regimens. Techniques such as liquid chromatography-mass spectrometry (LC-MS) have been instrumental in characterizing these metabolic pathways.

In conclusion,4'-Bromo-1,2,3,4-tetrahydro-[1', ¹-biphenyl]-¹ -ol (CAS No. 2002017- 55- 0) represents a fascinating molecule with broad applications in pharmaceutical research. Its unique structural features make it an attractive scaffold for developing novel therapeutic agents. Further exploration into its biological activities, synthetic modifications, and pharmacokinetic behavior will undoubtedly contribute to advancements in medicinal chemistry. The continued study of this compound promises to yield insights that could revolutionize the treatment of various diseases.